Cas no 1998701-20-4 (H-D-Tyr(tBu)-OtBu.HCl)

• Product Name: H-D-Tyr(tBu)-OtBu.HCl
• CAS No: 1998701-20-4
• MF: C₁₇H₂₈ClNO₃
• MW: 329.862124443054
• MDL: MFCD26793616
• CID: 4674480
• Update Time: 2025-06-11

H-D-Tyr(tBu)-OtBu.HCl Chemical and Physical Properties

Names and Identifiers

• H-D-Tyr(tBu)-OtBu.HCl
• O-tert-Butyl-D-tyrosine tert-butyl ester hydrochloride
• H-D-Tyr(tbu)-otbu hcl
• tert-butyl (2R)-2-amino-3-[4-(tert-butoxy)phenyl]propanoate hydrochloride

• MDL： MFCD26793616
• Inchi： 1S/C17H27NO3.ClH/c1-16(2,3)20-13-9-7-12(8-10-13)11-14(18)15(19)21-17(4,5)6;/h7-10,14H,11,18H2,1-6H3;1H/t14-;/m1./s1
• InChI Key： ZAHGOULTAJWDGV-PFEQFJNWSA-N
• SMILES： Cl.O(C([C@@H](CC1C=CC(=CC=1)OC(C)(C)C)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 333
• Topological Polar Surface Area: 61.6

Additional information on H-D-Tyr(tBu)-OtBu.HCl

H-D-Tyr(tBu)-OtBu.HCl: A Comprehensive Overview

The compound with CAS No. 1998701-20-4, commonly referred to as H-D-Tyr(tBu)-OtBu.HCl, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of tyrosine, a naturally occurring amino acid, and has been extensively studied for its potential applications in drug development and biochemical research. The H-D-Tyr(tBu)-OtBu.HCl structure incorporates a trifluoromethyl group (tBu) as a protecting group, which plays a crucial role in stabilizing the molecule during synthesis and storage.

Recent advancements in chemical synthesis have enabled researchers to explore the H-D-Tyr(tBu)-OtBu.HCl compound in greater depth. Studies have shown that this molecule exhibits unique properties, particularly in its ability to act as a precursor in the synthesis of bioactive compounds. For instance, it has been utilized in the development of peptide-based drugs, where its stability and reactivity make it an ideal intermediate. The tBu group not only enhances the molecule's stability but also facilitates selective reactions, making it a valuable tool in medicinal chemistry.

In terms of structural analysis, the H-D-Tyr(tBu)-OtBu.HCl compound features a hydroxyl group (OH) attached to the tyrosine residue, which can undergo various functional group transformations. This hydroxyl group is critical in determining the molecule's reactivity and compatibility with other chemical entities. Recent research has highlighted the importance of this hydroxyl group in forming hydrogen bonds, which are essential for the molecule's interactions within biological systems.

The synthesis of H-D-Tyr(tBu)-OtBu.HCl involves a multi-step process that includes protection and deprotection strategies. The use of the tBu group as a protecting agent ensures that the hydroxyl functionality remains intact during intermediate steps. This approach has been refined in recent years, with researchers focusing on optimizing reaction conditions to improve yield and purity. The chloride counterion (HCl) further stabilizes the molecule, making it suitable for various applications.

One of the most promising areas of research involving H-D-Tyr(tBu)-OtBu.HCl is its role in peptide synthesis. Peptides are widely used in drug discovery due to their ability to target specific biological pathways. By incorporating H-D-Tyr(tBu)-OtBu.HCl into peptide sequences, researchers can design molecules with enhanced stability and bioavailability. Recent studies have demonstrated that peptides synthesized using this compound exhibit improved pharmacokinetic profiles, making them potential candidates for therapeutic agents.

Beyond its role in peptide synthesis, H-D-Tyr(tBu)-OtBu.HCl has also been explored for its potential in enzyme inhibition studies. Enzymes are critical players in numerous biological processes, and inhibiting their activity can lead to novel treatments for diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with enzyme active sites makes it a valuable tool in understanding enzyme mechanisms and developing inhibitors.

In conclusion, the H-D-Tyr(tBu)-OtBu.HCl compound with CAS No. 1998701-20-4 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, stability, and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications for this compound, its impact on drug development and biochemical research is expected to grow significantly.